Cas no 125240-57-5 (1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidin-4-ol core substituted with a 2,4-dichlorobenzyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The dichlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive applications. The pyrazolopyrimidine scaffold is known for its versatility in medicinal chemistry, often serving as a kinase inhibitor or modulator of enzymatic activity. The compound’s well-defined synthetic pathway allows for high purity and reproducibility, critical for research applications. Its stability under standard laboratory conditions further supports its utility in exploratory studies and targeted molecular design.

1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol structure

125240-57-5 structure

Product Name:1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol

CAS No:125240-57-5

MF:C₁₂H₈Cl₂N₄O

MW:295.124119758606

CID:4674702

PubChem ID:135734186

Update Time:2025-10-29

1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol
- Oprea1_686579
- SBB041045
- NE30835
- 1-(2,4-Dichlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
- 1-[(2,4-dichlorophenyl)methyl]pyrazolo[5,4-d]pyrimidin-4-ol
- 1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol
- Inchi： 1S/C12H8Cl2N4O/c13-8-2-1-7(10(14)3-8)5-18-11-9(4-17-18)12(19)16-6-15-11/h1-4,6H,5H2,(H,15,16,19)
- InChI Key： NBGZIYOCPHNYOG-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1CN1C2=C(C(NC=N2)=O)C=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 392
XLogP3: 2.6
Topological Polar Surface Area: 59.3

1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D475568-25mg	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5		25mg	$ 70.00	2022-06-02
TRC	D475568-50mg	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5		50mg	$ 95.00	2022-06-02
TRC	D475568-250mg	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5		250mg	$ 365.00	2022-06-02
Chemenu	CM406564-250mg	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5	95%+	250mg	$227	2023-02-18
Chemenu	CM406564-500mg	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5	95%+	500mg	$403	2023-02-18
Chemenu	CM406564-1g	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5	95%+	1g	$549	2023-02-18
Enamine	EN300-110889-0.05g	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5	95%	0.05g	$84.0	2023-10-27
Enamine	EN300-110889-0.1g	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5	95%	0.1g	$124.0	2023-10-27
Enamine	EN300-110889-0.25g	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5	95%	0.25g	$178.0	2023-10-27
Enamine	EN300-110889-0.5g	1-[(2,4-dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol	125240-57-5	95%	0.5g	$331.0	2023-10-27

1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol Related Literature

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Additional information on 1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol

Research Brief on 1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS: 125240-57-5)

1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS: 125240-57-5) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic structure, has been investigated for its role as a kinase inhibitor, particularly targeting pathways involved in inflammation, cancer, and autoimmune diseases. The latest research highlights its promising pharmacological properties and mechanistic insights, positioning it as a candidate for further drug development.

Recent studies have focused on elucidating the molecular interactions of 1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol with specific kinase targets, such as Janus kinases (JAKs) and phosphoinositide 3-kinases (PI3Ks). These kinases play critical roles in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. Structural-activity relationship (SAR) analyses have revealed that the dichlorophenyl and pyrazolopyrimidine moieties are essential for binding affinity and selectivity, offering opportunities for further optimization to enhance therapeutic efficacy and reduce off-target effects.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key inflammatory cytokines and inhibit tumor cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol exhibited potent inhibitory activity against JAK2, with an IC50 value in the nanomolar range. This finding suggests its potential utility in treating myeloproliferative disorders and rheumatoid arthritis. Additionally, preclinical models have shown favorable pharmacokinetic profiles, including oral bioavailability and metabolic stability, further supporting its translational potential.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing potential side effects. Researchers are exploring novel formulations and combination therapies to address these limitations. For example, nanoparticle-based delivery systems have been proposed to enhance targeted delivery and reduce systemic toxicity. Furthermore, computational modeling and high-throughput screening are being employed to identify analogs with improved properties.

In conclusion, 1-[(2,4-Dichlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol represents a promising scaffold for the development of next-generation kinase inhibitors. Ongoing research aims to refine its pharmacological profile and explore its therapeutic potential in diverse disease contexts. The integration of multidisciplinary approaches, including structural biology, medicinal chemistry, and translational research, will be critical to advancing this compound toward clinical applications.